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Compound of Interest

Compound Name: Isoxazole-3-carbonitrile

Cat. No.: B1322572

An In-depth Technical Guide to Isoxazole-3-carbonitrile

Introduction

Isoxazole-3-carbonitrile is a heterocyclic organic compound featuring an isoxazole ring
substituted with a nitrile group. The isoxazole scaffold is a prominent structural motif in a wide
array of biologically active compounds and functional materials. Isoxazole derivatives are
known to exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory,
anticancer, and hypoglycemic activities.[1][2] The presence of the cyano group provides a
versatile handle for further chemical modifications, making Isoxazole-3-carbonitrile a valuable
building block in synthetic organic chemistry and drug discovery. This guide provides a
comprehensive overview of its chemical properties, synthesis, reactivity, and commercial
availability.

Chemical and Physical Properties

A summary of the key chemical and physical properties for Isoxazole-3-carbonitrile and a
common derivative are presented below.
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5-(tert-Butyl)isoxazole-3-

Property Isoxazole-3-carbonitrile L.
carbonitrile
CAS Number 68776-57-8[3][4][5][6][7] 148014-06-6[8]
Molecular Formula CaH2N20]3][4] CsH10N20[8]
Molecular Weight 94.07 g/mol [3][4][5] 150.18 g/mol [8]
Purity Typically =297%[4] Typically =297%][8]
3-Cyanoisoxazole, 3- 3-Isoxazolecarbonitrile, 5-(1,1-
Synonyms o )
Isoxazolecarbonitrile[4][9] dimethylethyl)-[8]

Sealed in dry, store in freezer, )
Storage Sealed in dry, 2-8°CJ[8]
under -20°CJ3]

Synthesis of Isoxazole-3-carbonitrile

The synthesis of the isoxazole ring is a well-established area of organic chemistry, with several
synthetic routes available. One of the most common and versatile methods is the 1,3-dipolar
cycloaddition reaction between a nitrile oxide and an alkyne or alkene.[2][10][11][12]
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General synthesis of Isoxazoles via 1,3-dipolar cycloaddition.

Experimental Protocol: Preparation of Isoxazole-3-
carbonitrile

The following protocol is a representative synthesis of Isoxazole-3-carbonitrile[5]:

o Reaction Setup: To a dry 10 L three-necked flask equipped with a thermometer, mechanical
stirrer, and dropping funnel under a nitrogen atmosphere, add dichloromethane (5200 g) and
5-ethoxy-4,5-dihydroisoxazole-3-carbonitrile (289.8 g, 1.04 mol, 64.5 wt% purity).

o Addition of Base: Cool the reaction mixture to 0-5 °C. Slowly add 1,8-
Diazabicyclo[5.4.0Jundec-7-ene (DBU) (173.8 g, 0.6 mol) dropwise over 20-30 minutes while
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maintaining the temperature.

» Neutralization: After the reaction is complete, neutralize the mixture to a pH of 6.5-7.0 with
0.1 N hydrochloric acid (1000.0 g) at 0-5 °C.

o Extraction: Extract the neutralized mixture twice with methyl tert-butyl ether (1170 g).

e Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate
(116 g), filter, and concentrate under vacuum to obtain the crude product.

« Purification: Purify the crude product by reduced pressure distillation (40 °C/5 mmHg) to
yield Isoxazole-3-carbonitrile as a colorless oil. The structure can be confirmed by *H NMR,
13C NMR, and elemental analysis.[5]

Reactivity and Potential Signaling Pathways

The reactivity of Isoxazole-3-carbonitrile is dictated by its two main functional groups: the
isoxazole ring and the nitrile group. The isoxazole ring can participate in cycloaddition
reactions, while the cyano group is susceptible to nucleophilic attack.[1] For instance, in related
dinitrobenzo[d]isoxazole-3-carbonitrile, the electron-deficient aromatic system is highly
susceptible to nucleophilic attack, leading to the formation of a stable Meisenheimer (o-adduct)
complex.[13]
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Electrophilic reactivity of an activated Isoxazole-3-carbonitrile.

Applications
Derivatives of Isoxazole-3-carbonitrile are of significant interest in several fields:
Medicinal Chemistry: The isoxazole nucleus is a key component in numerous drugs.[14]

Compounds containing this moiety have shown potential as antimicrobial, anticancer, and
anti-inflammatory agents.[1]

Material Science: The unique electronic and optical properties of these compounds are being
explored for the development of novel materials.[1]

Agricultural Chemistry: Their antimicrobial properties suggest potential applications in the
development of new agrochemicals.[1]
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Supplier Information

Isoxazole-3-carbonitrile and its derivatives are available from various chemical suppliers.

Supplier Product Name CAS Number
BLD Pharm Isoxazole-3-carbonitrile 68776-57-8[3]
CymitQuimica Isoxazole-3-carbonitrile 68776-57-8[4]
ChemicalBook ISOXAZOLE-3- 68776-57-8[5]

CARBONITRILE

5-(tert-Butyl)isoxazole-3-
ChemScene o 148014-06-6[8]
carbonitrile

. o eMolecules Isoxazole-3-
Fisher Scientific o 68776-57-8[7]
carbonitrile

5-(4-Fluorophenyl)isoxazole-3- N
Smolecule o Not specified[1]
carbonitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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